Journal Name:Nanotechnologies in Russia
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IF:0
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Nanotechnologies in Russia ( IF 0 ) Pub Date: 2023-04-01 , DOI:
10.1007/s10921-023-00943-z
Maturity of fruit can be identified using physical and chemical properties such as color, smell, taste, firmness, sugar content, antioxidants, etc. Most of these properties such as acidity, sugar, firmness, etc. are analyzed using destructive methods. In recent years, a non-invasive technique called NIR spectroscopy (Nondestructive method) has been used to evaluate fruit quality. In this paper, a low-cost AS7263 NIR sensor was used to predict the maturity level of a banana, characterized by its sugar content (Brix). Sugar content in bananas changes with maturity making it a suitable indicator of maturity. However, at present, banana maturity is mostly identified using peel color. The correlation between the NIR spectrum and Brix was developed based on Multi Linear Regression (MLR) method and Artificial neural network (ANN) model. The correlation model provides banana maturity levels in four classes (raw, underripe, ripe, and overripe). MLR model was developed with an R squared value of 0.9507 and a standard error of 1.009%, whereas an R squared value of 0.7675 was obtained for the prediction model. ANN calibration model was developed with an R squared value of 0.7 and The prediction model showed an R squared value of 0.84. ANN has showed better result compared to MLR model. This model could be used for screening bananas based on their maturity.
Nanotechnologies in Russia ( IF 0 ) Pub Date: 2023-04-27 , DOI:
10.1007/s10921-023-00947-9
With increasing attention paid to the protection of cultural relics, non-destructive testing (NDT) technologies are thought to be profoundly rewarding, resulting in a widespread uptake of feature-extraction algorithms and defect-detection techniques. Among various alternatives, infrared thermography (IRT) and Terahertz time-domain spectroscopy (THz-TDS) are non-invasive in nature and thus are appropriate for applications involving ancient buildings and artworks. The present study is motivated by the fact that online/offline background segmentation algorithms based on the Gaussian mixture model and widely used in video processing to distinguish between foreground and background, can be successfully integrated as a feature extraction tool with NDT. Since IRT and THz-TDS image sequences resemble a video, the image length and width can be taken as the first two dimensions, and time can serve as the third one. Such sequences can be processed effectively by the background segmentation algorithms, thus can help detect defects of different types at varying depths. The experimental section of the paper considers a tempera painting (a replica of Botticelli’s “The Birth of Venus”) with artificiallyintroduced defects. For benchmarking purposes, the background segmentation algorithms (based on a mixture of Gaussian models) are compared with the fast Fourier transform and principal component analysis to demonstrate the superior performance of the proposed novel algorithms.
Nanotechnologies in Russia ( IF 0 ) Pub Date: 2023-06-22 , DOI:
10.1007/s10921-023-00971-9
In this article, the anisotropic microstructure of a nickel IN718 sample fabricated on a forged nickel alloy base plate by the Additive Manufacturing (AM) method using the Direct Laser Deposition (DLD) technique was characterized by the mode-converted (Longitudinal to Transverse, L-T) ultrasonic scattering. The L-T ultrasonic measurements were conducted using two same focused transducers in a pitch-catch configuration on both forged and AM regions in two perpendicular directions. The ultrasonic scattered signal was converted to the two-dimensional scalogram through the Continuous Wavelet Transform (CWT). The energy distribution of ultrasonic scattering over the whole traveling path was obtained in the Time-Frequency (TF) domain. The apparent integrated scatter (AIS) was calculated to represent scattering energy by selecting the time window over the focal zone and the right frequency range. The AIS ratio of \({L}_{z}-{T}_{y}\)/\({L}_{z}-{T}_{x}\) measured in two perpendicular directions was used to quantify the microstructural anisotropy at each measurement spot. Then the variation of the microstructural anisotropy can be imaged over the whole sample, from which it can be seen that the microstructural anisotropy increased progressively towards the interface between the AM region and the forged base plate, and reached the maximum near the interface. The dependence of the characterization of microstructural anisotropy on the selection of the time window was also investigated by choosing several different time windows around the focal zone. The results show that the characterization of microstructural anisotropy was barely influenced, a result which indicates the measurement stability of this method. The mode-converted diffuse ultrasonic scattering technique demonstrates a strong sensitivity to anisotropic microstructure, an outcome that can be applicable for quality control during additive manufacturing.
Nanotechnologies in Russia ( IF 0 ) Pub Date: 2023-02-28 , DOI:
10.1007/s10921-023-00935-z
The torsional guided wave magnetostrictive transducer (MsT) based on the reversed Wiedemann effect has received much attention because of its high energy conversion efficiency and easy implementation of bias magnetic field. However, the coil is wound on the magnetostrictive patch which leads to the reduced coupling efficiency. And the coil winding process for MsT is also time-consuming. This paper proposes a new design of torsional guided wave MsT with circumferential alternating permanent magnet array. The permanent magnets with axial direction magnetization are alternately arranged along the circumference of the pipe. The meander coil is placed between the permanent magnet array and the pipe. On this basis, a magnetic circuit device is applied to increase the amplitude and uniformity of the bias magnetic field, making the transducer to achieve larger energy conversion efficiency. It has been proved experimentally that the designed MsT can generate T (0,1) guided wave with stronger energy. The amplitude of the guided wave signal increases by 2.8 times with the same excitation conditions. Moreover, the transducer has a wide bandwidth. Its center frequency corresponds to the wavelength λ, and the magnetostrictive patch width is about 0.5 λ or 1.5 λ. In conclusion, the proposed transducer has higher energy conversion efficiency and is also easier to design and install, making it more suitable for the health monitoring of large industrial equipment.
Nanotechnologies in Russia ( IF 0 ) Pub Date: 2023-02-15 , DOI:
10.1007/s10921-023-00930-4
In the present study microscaled samples were investigated using multi-frequency eddy current analysis with high spatial resolution. Multi-frequency eddy current analyses performed using different exciting frequencies have shown that the local signal distribution depends on the geometry of the samples. Due to this fact, the positioning of the sensor may influence the material state qualification. The investigation of several heat treatment conditions of steel 100Cr6 (AISI 52100) in spheroidized carbide, bainitic, martensitic quenched, and tempered states showed that the material states can be assessed and differentiated from each other. The recorded eddy current signals were analysed and discussed. It was shown that, with increased frequency, the differences of the values obtained for different material conditions increased, allowing a robust identifaction of the different states. The best differentiation was obtained for 10 MHz. The frequency-dependent position error was estimated. The position error decreased from 70% at10 kHz to 6% at 10 MHz. The study shows that this fast analysis method is qualified for fast screening of microscaled samples for high-throughput material development.
Nanotechnologies in Russia ( IF 0 ) Pub Date: 2023-02-07 , DOI:
10.1007/s10921-023-00929-x
Several composite-metal samples with artificial defects of varying size and depth were experimentally investigated to demonstrate effectiveness of using a line scan thermographic nondestructive testing in combination with a neural network in the automated procedure of defect detection and characterization. The proposed data processing algorithm allowed defect thermal characterization with a practically accepted accuracy up to 16% and 51% by defect depth and thickness respectively. Characterization results were presented as distributions of defect depth and thickness correspondingly called depthgram and thicknessgram. For training a neural network, it was suggested to prepare input data in the form of non-stationary temperature profiles processed by using the thermographic signal reconstruction method.
Nanotechnologies in Russia ( IF 0 ) Pub Date: 2023-02-07 , DOI:
10.1007/s10921-023-00926-0
The efficiency and longevity of components in geothermal plants are significantly reduced by mineral deposition in pipes, also known as scaling [1]. A number of methods are used to monitor fouling (a broader term for all types of organic and inorganic deposition) in other industries, such as the oil, gas and food industries. These include direct and indirect, offline, in-situ and online, as well as inline methods, each of which have pros and cons [2, 3]. An effective monitoring solution specific to the high temperature conditions in geothermal plants, which optimises maintenance and cleaning measures in dependency of scaling, has yet to be developed. In this paper, two non-destructive testing techniques: contact ultrasonic testing (UT) and impact-echo (IE) testing are investigated in their viability as methods to detect scaling growth in geothermal plants. A descaling measurement was conducted on a heavily scaled segment of an obsolete pipeline from the production well of the geothermal power plant in Sauerlach, Germany. The pipeline segment was inserted in a test rig and the scaling was gradually etched away using an acidic solution. At regular time intervals, the scaling thickness was measured mechanically and contact UT as well as IE measurements were carried out. The testing apparatus was designed to withstand high temperatures (\({140}\,^{\circ }{\text {C}}\) at the inlet pipe surface) and to be easy to install whilst being cost-efficient. Both techniques yielded usable results with submillimeter resolution. The advantages and limitations of the two methods are discussed. Impact-echo testing, in particular, can be automated and presents a simple and cost-efficient scaling monitoring option.
Nanotechnologies in Russia ( IF 0 ) Pub Date: 2023-04-28 , DOI:
10.1007/s10921-023-00951-z
Microtexture regions (MTR) are collections of grains with similar crystallographic orientation; their presence in aerospace components can significantly impact component life. Thus, a method to detect and characterize MTR is needed. A potential solution is to use eddy current testing, which is sensitive to local changes in crystallographic orientation, to determine the size and dominant orientation of MTR. In this work, we introduce a technique that combines a variant of the matching component analysis algorithm with level set inversion in order to characterize MTR using eddy current testing data. The method is applied to simulated eddy current testing data of a real titainum specimen. Using this technique, we are able to successfully determine the boundaries and average orientation of MTR in the specimen.
Nanotechnologies in Russia ( IF 0 ) Pub Date: 2023-06-15 , DOI:
10.1007/s10921-023-00970-w
Detection of tensile residual stress in steel, introduced by non-uniform plastic deformation, is critical for avoidance of failure of structures such as aircraft landing gear. Magnetic Barkhausen noise (MBN) is the result of abrupt changes in local magnetization, due primarily to 180° domain walls (DWs) as they jump from one pinning site to the next. MBN is sensitive to the presence of elastic tensile stress, due to an increase in 180° DW population, and therefore, can be used to detect tensile residual stress in steel. However, MBN exhibits a reduction under plastic strain deformation conditions. This confounds the detection of tensile stress by MBN in the presence of plastic deformation. In this study mild steel samples were plastically deformed to 2.9, 5.4, 11.7 and 20.5%, respectively, under uniaxial tensile strain. Measured MBN signals obtained by sweeping sample flux density exhibited a successive reduction in amplitude with increasing plastic deformation, as previously reported in the literature. However, subsequent application of elastic tensile stress showed a recovery and slight increase of the observed MBN signal. Recovery was attributed to the presence of compressive residual stress in the samples, which could be overcome by the application of tensile stress. Greater MBN signal amplitude at the highest stresses in deformed samples was attributed to increased dislocation density, introduced under plastic strain deformation conditions, which increase pinning of DWs and therefore, MBN. These results have implications for the detection of residual stress if plastic deformation is present.
Nanotechnologies in Russia ( IF 0 ) Pub Date: 2023-06-09 , DOI:
10.1007/s10921-023-00950-0
Conventional-magnetizing-based eddy current testing (CMB-ECT) typically applies a direct current (DC) tangential magnetization field parallel to the surface of the steel plate. The interaction between the tangential magnetization field and the surface crack increases the relative permeability of the region of the steel plate around the crack. The magnitude of the variation in the relative permeability in this area is affected by the angle between the tangential magnetization direction and the crack orientation. Consequently, the CMB-ECT probe cannot guarantee its signal amplitude consistency in detecting multidirectional surface cracks of the same size. Moreover, limited by the magnetizer size, the CMB-ECT probe cannot detect both ends of the in-service steel plate. To solve the problems, the normal magnetizing-based eddy current testing (NMB-ECT) method was proposed in this study. Firstly, the mechanism of the permeability perturbation caused by cracks under tangential and normal magnetization is compared. Then, the effects of crack orientation and magnetization on the permeability perturbation amplitude under tangential and normal magnetization are explored based on the finite element model. Finally, the validity of the theoretical and simulation analysis is verified througqh experiments. It was shown that the NMB-ECT probe could effectively suppress the effect of the crack orientation on the permeability perturbation amplitude, thereby ensuring the signal amplitude consistency in detecting multidirectional surface cracks of the same size.
Supplementary Information
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